Cas no 2168453-94-7 (tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate)

• Product Name: tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate
• CAS No: 2168453-94-7
• MF: C₁₀H₂₀FNO₄S
• MW: 269.333505630493
• CID: 6246185
• PubChem ID: 165735449
• Update Time: 2025-11-01

tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate
• EN300-1577286
• tert-butyl N-[3-(fluorosulfonyl)-2,2-dimethylpropyl]carbamate
• tert-butyl N-(3-fluorosulfonyl-2,2-dimethylpropyl)carbamate
• 2168453-94-7

• Inchi： 1S/C10H20FNO4S/c1-9(2,3)16-8(13)12-6-10(4,5)7-17(11,14)15/h6-7H2,1-5H3,(H,12,13)
• InChI Key： LOSSBZAUSXZXFM-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)CNC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 269.10970745g/mol
• Monoisotopic Mass: 269.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(Fluorosulfonyl)-2,2-Dimethylpropylcarbamate (CAS: 2168453-94-7)

The compound tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate (CAS: 2168453-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, has shown promising potential in various applications, including drug discovery, chemical biology probes, and enzyme inhibition studies. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a versatile intermediate in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The authors employed a multi-step process involving the fluorosulfonylation of a precursor molecule, followed by carbamate protection, achieving an overall yield of 78%. This advancement is particularly significant for industrial-scale production, where consistency and efficiency are paramount.

In addition to synthetic improvements, researchers have explored the biological applications of this compound. A recent paper in ACS Chemical Biology (2024) highlighted its role as a covalent inhibitor of serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The fluorosulfonyl group in tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate was found to form stable adducts with the active-site serine residues, leading to potent and selective enzyme inhibition. This finding opens new avenues for the development of targeted therapies.

Further investigations have also examined the compound's potential in chemical biology as a probe for studying protein-ligand interactions. A study in Nature Chemical Biology (2023) demonstrated its utility in activity-based protein profiling (ABPP), a technique used to identify and characterize enzyme activities in complex biological systems. The researchers successfully labeled and quantified several serine hydrolases in cell lysates, showcasing the compound's specificity and reactivity under physiological conditions.

Despite these promising developments, challenges remain in the broader application of tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate. Issues such as off-target reactivity and metabolic stability need to be addressed to fully harness its potential in drug discovery. Ongoing research is focused on modifying the compound's structure to enhance its selectivity and pharmacokinetic properties, as reported in a recent preprint from BioRxiv (2024).

In conclusion, tert-butyl N-3-(fluorosulfonyl)-2,2-dimethylpropylcarbamate (CAS: 2168453-94-7) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and demonstrated biological activity make it a promising candidate for further exploration. Future studies will likely focus on refining its applications and addressing current limitations, paving the way for innovative therapeutic strategies.